Cas no 902966-08-9 (ethyl 2-{3-(4-methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetate)

• Product Name: ethyl 2-{3-(4-methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetate
• CAS No: 902966-08-9
• MF: C₁₉H₂₅N₃O₅
• MW: 375.41890501976
• CID: 5949751
• PubChem ID: 73723910
• Update Time: 2025-06-11

ethyl 2-{3-(4-methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{3-(4-methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetate
• 902966-08-9

• Inchi： 1S/C19H25N3O5/c1-3-27-16(23)12-21-17-15(5-4-10-20-17)18(24)22(19(21)25)11-13-6-8-14(26-2)9-7-13/h6-9,15,17,20H,3-5,10-12H2,1-2H3
• InChI Key： YMEPMNOJGAQMRN-UHFFFAOYSA-N
• SMILES： O=C1C2CCCNC2N(CC(=O)OCC)C(N1CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 375.17942091g/mol
• Monoisotopic Mass: 375.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.2Ų

Additional information on ethyl 2-{3-(4-methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetate

Comprehensive Analysis of Ethyl 2-{3-(4-Methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetate (CAS No. 902966-08-9)

Ethyl 2-{3-(4-methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetate (CAS No. 902966-08-9) is a specialized pyridopyrimidine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique heterocyclic structure, has garnered attention due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its efficacy and selectivity.

The molecular framework of ethyl 2-{3-(4-methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetate features a pyrido[2,3-d]pyrimidine core, which is known for its versatility in medicinal chemistry. The presence of a 4-methoxyphenyl group and an ethyl acetate side chain enhances its lipophilicity, making it a candidate for oral bioavailability studies. Recent trends in AI-driven drug design have highlighted such compounds for their potential in virtual screening and molecular docking simulations, addressing common queries like "how to improve drug solubility" or "best practices for SAR optimization."

In the context of green chemistry, the synthesis of CAS No. 902966-08-9 has been optimized to reduce waste and energy consumption, aligning with the growing demand for sustainable pharmaceutical manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and structural integrity, topics frequently searched by quality control professionals. The compound's stability under various pH conditions is also a key focus, as it relates to formulation development challenges.

Beyond its pharmaceutical applications, ethyl 2-{3-(4-methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetate is being investigated for its role in biocatalysis and enzyme inhibition. Its interaction with kinases and phosphodiesterases has sparked interest in treating conditions like diabetes and neurodegenerative diseases, resonating with popular search terms such as "new kinase inhibitors 2024" or "pyridopyrimidines in CNS disorders."

From a commercial perspective, the demand for CAS No. 902966-08-9 is driven by its inclusion in high-throughput screening libraries and custom synthesis services. Suppliers often highlight its GMP-grade availability and compliance with REACH regulations, addressing concerns about supply chain transparency. As the industry shifts toward precision medicine, this compound exemplifies the convergence of computational chemistry and experimental validation.

In summary, ethyl 2-{3-(4-methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetate represents a multifaceted tool for modern research, bridging gaps between chemical synthesis, drug development, and sustainability. Its continued exploration underscores the importance of heterocyclic chemistry in addressing unmet medical needs and advancing life sciences innovation.